Cas no 69227-66-3 (3,4-Dinitrobenzofuran)

• Product Name: 3,4-Dinitrobenzofuran
• CAS No: 69227-66-3
• MF: C₈H₄N₂O₅
• MW: 208.12776184082
• CID: 1083617
• PubChem ID: 12460402
• Update Time: 2025-04-20

3,4-Dinitrobenzofuran Chemical and Physical Properties

Names and Identifiers

• 3,4-Dinitrobenzofuran
• 3,4-Dinitro-1-benzofur
• 69227-66-3
• 3,4-DINITRO-1-BENZOFURAN
• 3,4-dinitro-benzofuran
• AKOS022182009
• DB-365728

• Inchi： 1S/C8H4N2O5/c11-9(12)5-2-1-3-7-8(5)6(4-15-7)10(13)14/h1-4H
• InChI Key： MGMTWSCIMITCMW-UHFFFAOYSA-N
• SMILES： O1C=C(C2C(=CC=CC1=2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.01202123g/mol
• Monoisotopic Mass: 208.01202123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 105Ų